Cas no 834897-24-4 (methyl 1,3-dimethyl-6-(3-nitrophenyl)-1H-pyrazolo3,4-bpyridine-4-carboxylate)

• Product name: methyl 1,3-dimethyl-6-(3-nitrophenyl)-1H-pyrazolo3,4-bpyridine-4-carboxylate
• CAS No: 834897-24-4
• MF: C₁₆H₁₄N₄O₄
• MW: 326.307
• MDL: MFCD06195690
• CID: 3118660
• PubChem ID: 17025961

methyl 1,3-dimethyl-6-(3-nitrophenyl)-1H-pyrazolo3,4-bpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• <br>1,3-Dimethyl-6-(3-nitro-phenyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic aci d methyl ester
• methyl 1,3-dimethyl-6-(3-nitrophenyl)-1H-pyrazolo3,4-bpyridine-4-carboxylate
• methyl1,3-dimethyl-6-(3-nitrophenyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylate
• methyl 1,3-dimethyl-6-(3-nitrophenyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylate
• 834897-24-4
• CS-0282604
• EN300-231655
• methyl 1,3-dimethyl-6-(3-nitrophenyl)pyrazolo[3,4-b]pyridine-4-carboxylate
• STK314489
• AKOS003753283

• MDL： MFCD06195690
• Inchi： InChI=1S/C16H14N4O4/c1-9-14-12(16(21)24-3)8-13(17-15(14)19(2)18-9)10-5-4-6-11(7-10)20(22)23/h4-8H,1-3H3
• InChI Key： QUSKCEBZYGKHSN-UHFFFAOYSA-N
• SMILES： CC1=NN(C)C2=C1C(=CC(=N2)C3=CC(=CC=C3)[N+](=O)[O-])C(=O)OC

Computed Properties

• Exact Mass: 326.10150494Da
• Monoisotopic Mass: 326.10150494Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103Ų
• XLogP3: 2.6

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 112-115℃
• Boiling Point: 535.8±50.0 °C at 760 mmHg
• Flash Point: 277.8±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

methyl 1,3-dimethyl-6-(3-nitrophenyl)-1H-pyrazolo3,4-bpyridine-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)